Cas no 1097054-27-7 (1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine)

• Product Name: 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine
• CAS No: 1097054-27-7
• MF: C₁₈H₂₃N₃
• MW: 281.395323991776
• MDL: MFCD13655668
• CID: 4571743
• PubChem ID: 43327643
• Update Time: 2025-10-30

1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine
• 1-Benzyl-N-[(pyridin-4-yl)methyl]piperidin-3-amine

• MDL： MFCD13655668
• Inchi： 1S/C18H23N3/c1-2-5-17(6-3-1)14-21-12-4-7-18(15-21)20-13-16-8-10-19-11-9-16/h1-3,5-6,8-11,18,20H,4,7,12-15H2
• InChI Key： LBZFMMNDAKTLKN-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C1)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 281.189
• Monoisotopic Mass: 281.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 422.7±45.0 °C at 760 mmHg
• Flash Point: 209.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine

1-Benzyl-N-(Pyridin-4-ylmethyl)piperidin-3-amine (CAS No. 1097054-27-7): An Overview of a Promising Compound in Medicinal Chemistry

1-Benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine (CAS No. 1097054-27-7) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine molecule is composed of a piperidine ring, a benzyl group, and a pyridine moiety, which collectively contribute to its distinct chemical and biological properties. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many biologically active compounds. The benzyl group, derived from benzene and an alkyl chain, adds aromatic character and hydrophobicity to the molecule. The pyridine moiety, a six-membered heterocyclic aromatic ring containing one nitrogen atom, is known for its strong electron-withdrawing properties and ability to form hydrogen bonds.

Recent research has highlighted the potential of 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine as a modulator of various biological pathways. One of the key areas of interest is its interaction with neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that this compound can selectively bind to dopamine D₂ receptors and serotonin 5-HT_2A receptors, suggesting its potential as a novel therapeutic agent for neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its receptor-binding properties, 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine has also been studied extensively. Research indicates that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide further insights into its therapeutic potential in specific disease indications.

Beyond its therapeutic applications, 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in the development of new drugs and materials.

In conclusion, 1-benzyl-N-(pyridin-4-ylmethyl)piperidin-3-amine (CAS No. 1097054-27-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in the advancement of drug discovery and pharmaceutical science.